Cas no 2172272-81-8 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)hexanamidobutanoic acid)

• Product Name: 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)hexanamidobutanoic acid
• CAS No: 2172272-81-8
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6194282
• PubChem ID: 165551262
• Update Time: 2025-05-25

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)hexanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)hexanamidobutanoic acid
• 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(propan-2-yl)hexanamido]butanoic acid
• EN300-1484139
• 2172272-81-8

• Inchi： 1S/C28H36N2O5/c1-19(2)30(17-9-16-27(32)33)26(31)15-8-10-20(3)29-28(34)35-18-25-23-13-6-4-11-21(23)22-12-5-7-14-24(22)25/h4-7,11-14,19-20,25H,8-10,15-18H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： YAIAHKOBNICBSH-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCCC(N(CCCC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)hexanamidobutanoic acid

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)hexanamidobutanoic Acid: A Comprehensive Overview

The compound 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)hexanamidobutanoic acid, identified by the CAS number 2172272-81-8, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amino acids modified with a fluorenylmethoxycarbonyl (Fmoc) group, which is commonly used in peptide synthesis and other chemical processes. The structure of this molecule is characterized by a butanoic acid backbone, an Fmoc-amino group at positions 4 and 5, and an N-(propan-2-yl) substituent, which adds complexity to its reactivity and functionality.

Recent studies have highlighted the importance of Fmoc-amino acids in peptide synthesis due to their stability under basic conditions and ease of removal under acidic conditions. The presence of the Fmoc group in this compound makes it particularly useful in solid-phase peptide synthesis (SPPS), where it serves as a protecting group for amino termini. This property has been extensively explored in recent research, emphasizing its role in the construction of bioactive peptides and proteins with high precision.

The N-(propan-2-yl) substituent in this compound introduces steric hindrance, which can influence the molecule's solubility, stability, and interaction with biological systems. This feature has been leveraged in drug delivery systems, where the compound's amphiphilic nature allows for the formation of self-assembled structures such as micelles or liposomes. These structures are being investigated for their potential in targeted drug delivery, enhancing bioavailability, and reducing systemic toxicity.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic acyl substitution and coupling reactions. The use of Fmoc chemistry ensures that the intermediate products are stable and can be isolated easily. Recent advancements in catalytic methods have further optimized the synthesis of such compounds, reducing reaction times and increasing yields.

The application of this compound extends beyond peptide synthesis. Its unique structure makes it a valuable tool in materials science, particularly in the development of novel polymers and coatings. Researchers have explored its use as a monomer in polymerization reactions, where its functional groups provide opportunities for cross-linking and tailoring mechanical properties.

From a biological standpoint, this compound has shown promise in enzyme inhibition studies. The Fmoc-amino group can act as a substrate for specific proteases, making it a potential candidate for designing enzyme-specific inhibitors. Recent findings suggest that this compound could serve as a lead molecule for developing therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

In conclusion, 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)hexanamidobutanoic acid represents a versatile molecule with diverse applications across chemistry, biology, and materials science. Its unique structure, combined with advancements in synthetic methods and biological applications, positions it as a key player in cutting-edge research and development.